Cas no 2248380-41-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate
• CAS No: 2248380-41-6
• MF: C₁₄H₁₀N₂O₄S
• MW: 302.305202007294
• CID: 6367858
• PubChem ID: 165725457
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate
• EN300-6513792
• 2248380-41-6

• Inchi： 1S/C14H10N2O4S/c17-12(6-5-11-15-7-8-21-11)20-16-13(18)9-3-1-2-4-10(9)14(16)19/h1-4,7-8H,5-6H2
• InChI Key： XFTTUVWMXSGSSL-UHFFFAOYSA-N
• SMILES： S1C=CN=C1CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.03612798g/mol
• Monoisotopic Mass: 302.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate (CAS: 2248380-41-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small molecule compounds as therapeutic agents. Among these, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate (CAS: 2248380-41-6) has emerged as a promising candidate due to its unique structural features and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound, characterized by the presence of an isoindole-1,3-dione moiety linked to a thiazole ring via a propanoate bridge, has been the subject of several recent studies. Researchers have explored its role as a modulator of key biological pathways, particularly those involving protein-protein interactions and enzymatic activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects against specific kinases, suggesting its utility in targeting cancer-related signaling pathways.

In terms of synthesis, recent work has optimized the production of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate, achieving higher yields and purity. The use of novel catalysts and green chemistry approaches has been emphasized to reduce environmental impact. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry have been employed to confirm the compound's structure and purity, ensuring reproducibility for further studies.

Preliminary in vitro and in vivo studies have provided insights into the compound's pharmacokinetic properties. It has shown favorable stability in physiological conditions and moderate bioavailability, making it a viable candidate for further drug development. Additionally, its low cytotoxicity in normal cell lines underscores its potential safety profile, although comprehensive toxicological assessments are still underway.

Looking ahead, researchers are investigating the compound's potential in combination therapies, particularly with existing anticancer agents. Early results indicate synergistic effects, which could enhance therapeutic efficacy while minimizing side effects. Furthermore, computational modeling studies are being conducted to explore structural modifications that could improve its binding affinity and selectivity.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1,3-thiazol-2-yl)propanoate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further investigation, particularly in the context of targeted therapies for complex diseases. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.